Cas no 1052548-86-3 ((9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanamine hydrochloride)

• Product Name: (9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanamine hydrochloride
• CAS No: 1052548-86-3
• MF: C₁₀H₁₃Cl₂NO₂
• MW: 250.121721029282
• CID: 4569994
• Update Time: 2025-06-20

(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (9-Chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanamine Hydrochloride
• (9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanamine hydrochloride

• Inchi： 1S/C10H12ClNO2.ClH/c11-8-4-7(6-12)5-9-10(8)14-3-1-2-13-9;/h4-5H,1-3,6,12H2;1H
• InChI Key： LFCGWCGQIRQRTH-UHFFFAOYSA-N
• SMILES： ClC1C=C(CN)C=C2OCCCOC=12.Cl

Experimental Properties

• Melting Point: 180-182 °C

(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanamine hydrochloride

Introduction to (9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanamine hydrochloride (CAS No. 1052548-86-3)

(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanamine hydrochloride, CAS No. 1052548-86-3) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound belongs to the benzodioxepine class, which is known for its diverse pharmacological properties and potential therapeutic applications.

The molecular structure of this compound features a benzodioxepine core substituted with a chloro group at the 9-position and a methanamine moiety at the 7-position, which is further hydrochlorinated. This specific arrangement contributes to its distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.

In recent years, there has been growing interest in exploring the pharmacological potential of benzodioxepine derivatives. The presence of the chloro group enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes, thereby increasing its bioavailability. Additionally, the methanamine hydrochloride salt form enhances solubility and stability, making it more suitable for formulation into pharmaceutical products.

One of the most compelling aspects of (9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanamine hydrochloride is its potential as an intermediate in synthesizing novel therapeutic agents. Researchers have been investigating its role in developing compounds with anti-inflammatory, analgesic, and even neuroprotective properties. The benzodioxepine scaffold is particularly interesting because it shares structural similarities with well-known psychoactive substances, suggesting that it may interact with various neurotransmitter systems.

Recent studies have highlighted the compound's interaction with serotonin receptors, which are crucial for regulating mood, appetite, and sleep. By modulating serotonin receptor activity, (9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanamine hydrochloride may offer therapeutic benefits in conditions such as depression and anxiety disorders. Furthermore, its potential to interact with other neurotransmitter systems like dopamine and norepinephrine makes it a promising candidate for treating neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzodioxepine core efficiently. The introduction of the chloro group and methanamine moiety further requires precise control over reaction conditions to avoid unwanted side products.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of (9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanamine hydrochloride with biological targets. These studies have provided insights into its binding affinity and selectivity for various receptors, which are critical parameters for evaluating its pharmacological potential. Additionally, virtual screening techniques have been used to identify potential drug-like analogs based on its structure.

The pharmacokinetic properties of this compound are also under investigation to assess its absorption, distribution, metabolism, excretion (ADME) profile. In vitro studies have shown that (9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanamine hydrochloride exhibits moderate solubility in water and oil-based media, suggesting good oral bioavailability. However, further studies are needed to evaluate its metabolic stability and potential for drug-drug interactions.

In conclusion, (9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)methanamine hydrochloride